Cas no 2354216-78-5 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyloxane-4-carboxylic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyloxane-4-carboxylic acid
• CAS No: 2354216-78-5
• MF: C₂₇H₂₅NO₅
• MW: 443.491107702255
• CID: 6335918
• PubChem ID: 146081940
• Update Time: 2025-11-05

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyloxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fmoc-amino-phenyl)-tetrahydro-pyran-4-carboxylic acid
• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyloxane-4-carboxylic acid
• Z3216110038
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]oxane-4-carboxylic acid
• 2354216-78-5
• 4-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)phenyl]oxane-4-carboxylic acid
• EN300-1720367

• Inchi： 1S/C27H25NO5/c29-25(30)27(13-15-32-16-14-27)18-9-11-19(12-10-18)28-26(31)33-17-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-12,24H,13-17H2,(H,28,31)(H,29,30)
• InChI Key： SDTAURSDCFBQFT-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C2C=CC(=CC=2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 443.17327290g/mol
• Monoisotopic Mass: 443.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyloxane-4-carboxylic acid

Comprehensive Overview of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyloxane-4-carboxylic acid (CAS No. 2354216-78-5)

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyloxane-4-carboxylic acid (CAS No. 2354216-78-5) is a specialized organic compound widely used in pharmaceutical research and peptide synthesis. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical in solid-phase peptide synthesis (SPPS). Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a phenyloxane carboxylic acid moiety, makes it an essential building block for designing peptide-based therapeutics and biomaterials.

The growing interest in peptide-based drugs and bioconjugation techniques has increased the demand for high-quality Fmoc-protected amino acids like 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyloxane-4-carboxylic acid. Researchers are particularly interested in its application for developing targeted drug delivery systems and bioactive peptides, which are trending topics in modern medicinal chemistry. The compound’s stability under SPPS conditions and its compatibility with automated synthesizers further enhance its utility in high-throughput drug discovery.

One of the key advantages of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyloxane-4-carboxylic acid is its role in improving peptide solubility and bioavailability. The phenyloxane scaffold introduces conformational rigidity, which can enhance binding affinity in peptide-receptor interactions. This property is particularly valuable in the design of GPCR-targeting peptides and enzyme inhibitors, areas of significant interest in the pharmaceutical industry.

From a synthetic chemistry perspective, the compound’s Fmoc-protecting group allows for mild deprotection conditions using piperidine, minimizing side reactions during peptide elongation. This feature aligns with the increasing demand for green chemistry and sustainable synthesis methods, which are hot topics in academic and industrial research. Additionally, the carboxylic acid functionality enables further derivatization, making it a versatile intermediate for bioconjugation and linker chemistry.

The market for 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyloxane-4-carboxylic acid is expanding due to the rising adoption of peptide therapeutics in treating chronic diseases such as diabetes, cancer, and cardiovascular disorders. Industry reports highlight a compound annual growth rate (CAGR) of over 8% for the peptide synthesis reagents market, driven by advancements in personalized medicine and biologics development. This compound’s role in enabling efficient and scalable peptide production positions it as a critical component in this growing sector.

Quality control and analytical characterization of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyloxane-4-carboxylic acid are essential for ensuring reproducibility in research applications. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are commonly employed to verify purity and structural integrity. These analytical methods are frequently searched by researchers looking for reliable protocols in peptide synthesis quality assurance.

In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyloxane-4-carboxylic acid (CAS No. 2354216-78-5) is a valuable tool in modern peptide chemistry, with applications spanning drug discovery, materials science, and biotechnology. Its unique structural features, combined with the growing demand for peptide-based therapeutics, make it a compound of significant interest in both academic and industrial settings. Future research may explore its potential in nanomedicine and theranostic applications, further expanding its utility in cutting-edge scientific fields.